Cas no 130372-07-5 (1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-)

• Product Name: 1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• CAS No: 130372-07-5
• MF: C₂₀H₂₈O₂Si
• MW: 328.52062702179
• CID: 1225803
• PubChem ID: 10065108
• Update Time: 2025-04-20

1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• 4-[tert-butyl(diphenyl)silyl]oxybutan-1-ol
• 4-(tert-butyldiphenylsiloxy)-1-butanol
• DTXSID60435091
• DA-46264
• 4-(t-butyldiphenylsilyloxy)-butane-1-ol
• WGBBKMOBGARXLF-UHFFFAOYSA-N
• 4-((tert-Butyldiphenylsilyl)oxy)butan-1-ol
• 130372-07-5
• 4-(tert-butyldiphenylsilyloxy)butan-1-ol
• 4-(tert-butyidiphenylsilyloxy)butan-1-ol
• A1-22931
• 4-(tert-butyl-diphenyl-silanyloxy)-butan-1-ol
• 4-(t-butyldiphenylsilyloxyl)-butan-1-ol
• 4-{[tert-butyl(diphenyl)silyl]oxy}butan-1-ol
• SCHEMBL639531

• Inchi： 1S/C20H28O2Si/c1-20(2,3)23(22-17-11-10-16-21,18-12-6-4-7-13-18)19-14-8-5-9-15-19/h4-9,12-15,21H,10-11,16-17H2,1-3H3
• InChI Key： WGBBKMOBGARXLF-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCCCO

Computed Properties

• Exact Mass: 328.185856666g/mol
• Monoisotopic Mass: 328.185856666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkylarylsilanes